Cas no 1565428-15-0 (2-(2,2-difluoroethoxy)pyridine-3-sulfonyl chloride)

2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its pyridine core and difluoroethoxy substituent enhance reactivity and selectivity in nucleophilic substitution reactions. The compound is valued for its stability under controlled conditions and its ability to introduce sulfonyl functionalities into target molecules efficiently. It is commonly employed in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Proper handling under inert conditions is recommended due to its sensitivity to moisture. This reagent is suitable for applications requiring precise functionalization of pyridine-based systems.

2-(2,2-difluoroethoxy)pyridine-3-sulfonyl chloride structure

1565428-15-0 structure

Product Name:2-(2,2-difluoroethoxy)pyridine-3-sulfonyl chloride

CAS No:1565428-15-0

MF:C₇H₆ClF₂NO₃S

MW:257.642246723175

MDL:MFCD26044708

CID:4606459

PubChem ID:112573139

Update Time:2025-05-28

2-(2,2-difluoroethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(2,2-difluoroethoxy)pyridine-3-sulfonyl chloride
- MDL： MFCD26044708
- Inchi： 1S/C7H6ClF2NO3S/c8-15(12,13)5-2-1-3-11-7(5)14-4-6(9)10/h1-3,6H,4H2
- InChI Key： NHDLKROPXWIMNG-UHFFFAOYSA-N
- SMILES： C1(OCC(F)F)=NC=CC=C1S(Cl)(=O)=O

2-(2,2-difluoroethoxy)pyridine-3-sulfonyl chloride Pricemore >>

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